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Compound of Interest

Compound Name: Bombolitin IV

Cat. No.: B12784403

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bombolitin IV is a cationic, amphipathic peptide belonging to the bombolitin family of
antimicrobial peptides (AMPs), originally isolated from the venom of the bumblebee
Megabombus pennsylvanicus.[1][2] Like other members of this family, Bombolitin IV exhibits
broad-spectrum antimicrobial activity by disrupting the integrity of microbial cell membranes,
leading to cell lysis and death.[1][2] Its mechanism of action makes it a subject of interest in the
development of novel antimicrobial agents to combat multidrug-resistant pathogens.

These application notes provide a comprehensive overview and detailed protocols for
conducting antimicrobial susceptibility testing (AST) with Bombolitin IV. The methodologies
described are based on established standards for testing cationic antimicrobial peptides, which
often require modifications to the conventional antibiotic susceptibility testing protocols.

Physicochemical Properties of Bombolitin IV
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Property Description Reference

lle-Asn-lle-Lys-Asp-lle-Leu-
Amino Acid Sequence Ala-Lys-Leu-Val-Lys-Val-Leu- [1]
Gly-His-Val-NH2

Molecular Formula C88H158N22020 Inferred from sequence

Typically a white, lyophilized
Appearance )
powder when synthesized.

Soluble in water and other
agueous solutions. For stock

Solubility solutions, use of sterile,
deionized water is

recommended.

Generally stable under
physiological conditions.
Should be stored at -20°C or
. lower in lyophilized form.
Stability Reconstituted solutions should
be used promptly or aliquoted
and stored at -20°C to avoid

repeated freeze-thaw cycles.

Mechanism of Action

Bombolitin IV, as a cationic and amphipathic peptide, exerts its antimicrobial effect primarily
through direct interaction with and disruption of the microbial cell membrane. The proposed
mechanism involves a multi-step process:

o Electrostatic Attraction: The positively charged residues of Bombolitin IV are initially
attracted to the negatively charged components of the microbial cell envelope, such as
lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive
bacteria.

 Membrane Insertion: The hydrophobic face of the peptide facilitates its insertion into the lipid
bilayer of the cell membrane.
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e Pore Formation: Upon reaching a critical concentration on the membrane, Bombolitin IV
monomers are thought to aggregate and form transmembrane pores or channels. This action
disrupts the membrane's structural integrity and permeability.

o Cell Lysis: The formation of these pores leads to the leakage of essential intracellular
components, dissipation of the membrane potential, and ultimately, cell death.
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Plate Setup
Add 50 uL CAMHB Add 50 pL Peptide Perform 2-fold
to all wells to Column 1 Serial Dilutions

Inoculation & Incubation
Preparation

Determine MIC
>| (Lowest concentration
with no visible growth)

Add 50 pL Inoculum
Prepare Bombolitin IV 5 to Wells 1-11
Stock Solution (1 mg/mL)

Incubate at 37°C
for 18-24h

Prepare Microbial
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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